Cas no 104104-39-4 (2-Naphthalenol, 1-(2-aminoethyl)-6-methoxy-)

2-Naphthalenol, 1-(2-aminoethyl)-6-methoxy- structure
104104-39-4 structure
Product Name:2-Naphthalenol, 1-(2-aminoethyl)-6-methoxy-
CAS No:104104-39-4
MF:C13H15NO2
MW:217.263703584671
CID:1140765
PubChem ID:71333125
Update Time:2025-04-20

2-Naphthalenol, 1-(2-aminoethyl)-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol, 1-(2-aminoethyl)-6-methoxy-
    • 1-(2-aminoethyl)-6-methoxynaphthalen-2-ol
    • DTXSID50761437
    • 104104-39-4
    • Inchi: 1S/C13H15NO2/c1-16-10-3-4-11-9(8-10)2-5-13(15)12(11)6-7-14/h2-5,8,15H,6-7,14H2,1H3
    • InChI Key: PQWYFQBFCUVXRO-UHFFFAOYSA-N
    • SMILES: OC1=CC=C2C=C(C=CC2=C1CCN)OC

Computed Properties

  • Exact Mass: 217.11035
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • PSA: 55.48
  • LogP: 2.75550
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